N-(3-chloro-4-fluorophenyl)-2-(6-oxo-3-phenyl-1(6H)-pyridazinyl)acetamide

• IUPAC Name: N-(3-chloro-4-fluorophenyl)-2-(6-oxo-3-phenylpyridazin-1-yl)acetamide
• InChI: InChI=1S/C18H13ClFN3O2/c19-14-10-13(6-7-15(14)20)21-17(24)11-23-18(25)9-8-16(22-23)12-4-2-1-3-5-12/h1-10H,11H2,(H,21,24)
• InChI Key: PZZKLTQUBHYMSK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NN(C(=O)C=C2)CC(=O)NC3=CC(=C(C=C3)F)Cl
• Molecular Formula: C18H13ClFN3O2
• Molecular Weight: 357.8 g/mol

Description

N-(3-chloro-4-fluorophenyl)-2-(6-oxo-3-phenyl-1(6H)-pyridazinyl)acetamide is a chemical compound that has been studied for its potential use in scientific research. It is a member of the pyridazinone class of compounds and has been shown to have a variety of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N-(3-chloro-4-fluorophenyl)-2-(6-oxo-3-phenyl-1(6H)-pyridazinyl)acetamide is not fully understood. However, it has been shown to interact with certain proteins in the body, including the enzyme cyclooxygenase-2 (COX-2).
Biochemical and Physiological Effects
N-(3-chloro-4-fluorophenyl)-2-(6-oxo-3-phenyl-1(6H)-pyridazinyl)acetamide has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of COX-2, which is involved in the production of prostaglandins. Prostaglandins are involved in a variety of physiological processes, including inflammation and pain.

Advantages and Limitations for Lab Experiments

One advantage of using N-(3-chloro-4-fluorophenyl)-2-(6-oxo-3-phenyl-1(6H)-pyridazinyl)acetamide in lab experiments is its specificity for COX-2. This can allow researchers to study the function of this enzyme in a more targeted way. However, one limitation is that its mechanism of action is not fully understood, which can make it difficult to interpret results from experiments.

Future Directions

There are several future directions for research on N-(3-chloro-4-fluorophenyl)-2-(6-oxo-3-phenyl-1(6H)-pyridazinyl)acetamide. One area of interest is its potential use in the development of new drugs for the treatment of inflammation and pain. Another area of interest is its potential use as a tool for studying the function of COX-2 and other proteins in the body. Additional research is needed to fully understand the mechanism of action of this compound and its potential applications in scientific research.

Synthesis Methods

The synthesis of N-(3-chloro-4-fluorophenyl)-2-(6-oxo-3-phenyl-1(6H)-pyridazinyl)acetamide has been described in the literature. The most common method involves the reaction of 3-chloro-4-fluoroaniline with 2-(6-oxo-3-phenyl-1(6H)-pyridazinyl)acetic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC).

Scientific Research Applications

N-(3-chloro-4-fluorophenyl)-2-(6-oxo-3-phenyl-1(6H)-pyridazinyl)acetamide has been studied for its potential use in a variety of scientific research applications. One area of interest is its potential as a tool for studying the function of certain proteins in the body. It has also been studied for its potential use in the development of new drugs.